Cas no 99805-29-5 (2-(4,4-Diethoxy-2-butyn-1-yl)oxytetrahydropyran)

• Product Name: 2-(4,4-Diethoxy-2-butyn-1-yl)oxytetrahydropyran
• CAS No: 99805-29-5
• MF: C₁₃H₂₂O₄
• MW: 242.311384677887
• MDL: MFCD23381110
• CID: 1057334
• PubChem ID: 13644625
• Update Time: 2025-05-23

2-(4,4-Diethoxy-2-butyn-1-yl)oxytetrahydropyran Chemical and Physical Properties

Names and Identifiers

• 2-[(4,4-Diethoxy-2-butyn-1-yl)oxy]tetrahydropyran
• 2-[(4,4-Diethoxy-2-butyn-1-yl)oxy]tetrahydro-2H-pyr
• 4-Tetradecyl-thiomorpholin-1,1-dioxid
• 4-tetradecyl-thiomorpholine-1,1-dioxide
• 4-Tetrahydropyran-2-yloxy-but-2-inal-diaethylacetal
• 4-tetrahydropyran-2-yloxy-but-2-ynal-diethylacetal
• 2H-Pyran, 2-[(4,4-diethoxy-2-butynyl)oxy]tetrahydro-
• JUQGLOFZQZNAJR-UHFFFAOYSA-N
• 2-(4,4-diethoxybut-2-ynoxy)oxane
• 5363AJ
• TRA0030747
• SY022667
• AB0056337
• 1,1-Diethoxy-4-((3,4,5,6-tetrahydro-2H-pyran-2-yl)oxy)-2-butyne
• 1,1 -Diethoxy-4-((3.4.5.6-tetrahydro-2H-pyran-2-yl)oxy)-2-butyne
• 1,1 -Diethoxy-4-((3,4,5,6-tetrahydro-2H-pyran-2-yl)oxy)-2-butyne
• SCHEMBL7179235
• AKOS024257831
• 2-[(4,4-Diethoxy-2-butyn-1-yl)oxy]tetrahydro-2H-pyran
• ZDA80529
• 2-((4,4-diethoxybut-2-yn-1-yl)oxy)tetrahydro-2H-pyran
• AS-32031
• 99805-29-5
• MFCD23381110
• 2-[(4 pound not4-Diethoxy-2-butyn-1-yl)oxy]tetrahydropyran
• A858420
• DB-313242
• 2-[(4,4-DIETHOXYBUT-2-YN-1-YL)OXY]OXANE
• 2-(4,4-Diethoxy-2-butyn-1-yl)oxytetrahydropyran

• MDL： MFCD23381110
• Inchi： 1S/C13H22O4/c1-3-14-12(15-4-2)9-7-11-17-13-8-5-6-10-16-13/h12-13H,3-6,8,10-11H2,1-2H3
• InChI Key： JUQGLOFZQZNAJR-UHFFFAOYSA-N
• SMILES： O1CCCCC1OCC#CC(OCC)OCC

Computed Properties

• Exact Mass: 242.15200
• Monoisotopic Mass: 242.15180918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.9
• XLogP3: 1.6

Experimental Properties

• PSA: 36.92000
• LogP: 1.93210

Additional information on 2-(4,4-Diethoxy-2-butyn-1-yl)oxytetrahydropyran

2-(4,4-Diethoxy-2-butyn-1-yl)oxytetrahydropyran: A Comprehensive Overview

The compound with CAS No. 99805-29-5, commonly referred to as 2-(4,4-Diethoxy-2-butyn-1-yl)oxytetrahydropyran, is a unique organic molecule that has garnered attention in the fields of organic chemistry and materials science. This compound is characterized by its tetrahydropyran ring structure, which is substituted with a 4,4-diethoxybutynyl group at the 2-position. The tetrahydropyran moiety is a six-membered ring consisting of five carbon atoms and one oxygen atom, while the butynyl group introduces unsaturation and additional functional groups into the molecule.

Recent studies have highlighted the potential of 2-(4,4-Diethoxy-2-butyn-1-yl)oxytetrahydropyran in various applications, particularly in the development of advanced materials and pharmaceuticals. Its structure allows for versatile chemical modifications, making it a valuable building block in organic synthesis. Researchers have explored its use in creating bioactive compounds, where the diethoxy groups can serve as protective units or participate in specific chemical reactions to yield desired products.

The synthesis of this compound typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the coupling of a tetrahydropyran derivative with a butynol intermediate under catalytic conditions. The diethoxy substituents are introduced to stabilize reactive intermediates and enhance the molecule's stability during synthesis. This compound's ability to undergo further functionalization has made it a subject of interest in both academic and industrial research settings.

From a structural standpoint, 2-(4,4-Diethoxy-2-butyn-1-yl)oxytetrahydropyran exhibits a balance between rigidity and flexibility due to its tetrahydropyran core and butynyl side chain. The butynyl group introduces unsaturation, which can influence the molecule's electronic properties and reactivity. Additionally, the diethoxy groups provide steric bulk and solubility-enhancing properties, making this compound suitable for use in polar solvents or as part of amphiphilic molecules.

Recent advancements in computational chemistry have allowed researchers to model the electronic structure and reactivity of 2-(4,4-Diethoxy-2-butyn-1-yl)oxytetrahydropyran with unprecedented accuracy. These studies have revealed insights into its potential as a precursor for more complex molecules or as an intermediate in drug discovery processes. For instance, its ability to undergo nucleophilic substitution or addition reactions has been leveraged in the creation of novel bioactive agents.

In terms of applications, this compound has shown promise in the field of polymer science. Its structure can serve as a monomer for synthesizing polymers with tailored properties, such as improved mechanical strength or enhanced thermal stability. Additionally, its ability to form hydrogen bonds due to the presence of hydroxyl groups within the tetrahydropyran ring makes it a candidate for use in supramolecular chemistry applications.

The study of 2-(4,4-Diethoxy-2-butyn-1-yl)oxytetrahydropyran has also extended into its environmental impact and degradation pathways. Researchers have investigated how this compound interacts with biological systems and its potential for biodegradation under various conditions. These studies are crucial for assessing its safety profile and ensuring that its use aligns with sustainable practices.

Furthermore, recent research has explored the use of this compound in catalysis. Its unique structure allows it to act as a ligand or template in transition metal-catalyzed reactions, potentially enhancing reaction efficiency and selectivity. This opens up new avenues for its application in industrial chemical processes where high yields and specificity are critical.

In conclusion, 2-(4,4-Diethoxy-2-butyn-1-yl)oxytetrahydropyran (CAS No. 99805-29-5) is a versatile compound with significant potential across multiple disciplines. Its structural features make it an attractive candidate for organic synthesis, materials science, and pharmaceutical development. As research continues to uncover new applications and properties of this compound, it is poised to play an increasingly important role in advancing modern chemistry.